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Introduction

Yoda-1 is a potent and specific small-molecule agonist of the mechanosensitive ion channel
Piezol.[1][2][3][4] Piezol is a critical transducer of mechanical forces into biochemical signals
in various cell types, playing a key role in numerous physiological and pathological processes.
[5][6][7] Activation of the Piezol channel by Yoda-1 triggers a cascade of downstream signaling
events, primarily initiated by an influx of cations, with a preference for calcium (Caz*).[6][8][9]
This makes Yoda-1 an invaluable tool for studying Piezol function in vitro, mimicking the
effects of mechanical stimuli such as shear stress and membrane stretch in a controlled and
reproducible manner.[10][11] These application notes provide detailed protocols for utilizing
Yoda-1 in cell culture experiments to investigate Piezol-mediated cellular responses.

Mechanism of Action

Yoda-1 acts as a chemical agonist that selectively activates the Piezol channel, sensitizing it
to mechanical stimuli and even inducing channel opening in the absence of external
mechanical forces.[1][2][12] It binds to an allosteric site on the Piezol protein, distinct from the
pore region, and is thought to act as a molecular wedge that facilitates the conformational
changes required for channel gating.[12] This activation leads to a rapid influx of cations, most
notably Ca2?*, which then acts as a second messenger to initiate a variety of downstream
signaling pathways.[5][8][9]
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Piezol Signaling Pathway

The influx of Ca?* following Piezol activation by Yoda-1 can trigger multiple downstream
signaling cascades that regulate a wide array of cellular functions, including proliferation,
migration, differentiation, and apoptosis.[5][9] Key signaling pathways implicated in Piezol
signaling include the MAPK/ERK, and Hippo/YAP pathways.[5][7][9]
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General Experimental Workflow for Yoda-1 Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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